Cas no 1803460-75-4 (5-Amino-3-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-3-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine
• CAS No: 1803460-75-4
• MF: C₇H₇ClF₃N₃O
• MW: 241.598190546036
• CID: 4931008
• Update Time: 2025-05-19

5-Amino-3-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7ClF3N3O/c8-6-3(1-12)5(4(13)2-14-6)15-7(9,10)11/h2H,1,12-13H2
• InChI Key： ALEWUHNUIKCFBE-UHFFFAOYSA-N
• SMILES： ClC1C(CN)=C(C(=CN=1)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 5-Amino-3-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine

Introduction to 5-Amino-3-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine (CAS No. 1803460-75-4)

5-Amino-3-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine, with the CAS number 1803460-75-4, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a pyridine core substituted with multiple functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both amino and chloro substituents, along with a trifluoromethoxy group, endows this compound with unique chemical properties that are highly valuable in drug discovery and development.

The< strong>pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active agents. The specific arrangement of substituents in 5-Amino-3-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine not only influences its reactivity but also its potential biological activity. The< strong>aminomethyl group, for instance, introduces a site for further functionalization, enabling the construction of more complex molecular architectures. This flexibility is particularly useful in designing molecules that can interact with biological targets in specific ways.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. The< strong>trifluoromethoxy group, a common feature in many modern drugs, is known for its ability to enhance metabolic stability and binding affinity. This moiety is particularly prevalent in kinase inhibitors and other therapeutic agents where precise molecular interactions are crucial. The incorporation of such groups into 5-Amino-3-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine suggests that this compound could be a valuable building block for novel therapeutic entities.

The< strong>chloro substituent on the pyridine ring adds another layer of reactivity, allowing for further derivatization through nucleophilic aromatic substitution or other coupling reactions. This makes the compound particularly useful in multi-step synthetic routes where regioselectivity and functional group compatibility are critical. The< strong>amino groups present in the molecule also provide opportunities for salt formation and conjugation with other biomolecules, expanding its utility in drug design.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. The structural features of 5-Amino-3-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine make it an attractive candidate for virtual screening against various biological targets. Studies have shown that compounds with similar scaffolds exhibit promising activity against enzymes involved in cancer metabolism and inflammation pathways. The< strong>aminomethyl and< strong>trifluoromethoxy groups are particularly highlighted as key determinants of biological activity in these contexts.

The synthesis of 5-Amino-3-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and functional group transformations. These synthetic strategies are amenable to scalability, making it feasible to produce this compound in quantities suitable for both research and industrial applications. The ability to efficiently synthesize such complex molecules underscores the importance of intermediates like this one in modern drug development pipelines.

In conclusion, 5-Amino-3-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine (CAS No. 1803460-75-4) represents a valuable asset in pharmaceutical chemistry. Its unique structural features and reactivity make it a promising intermediate for the synthesis of novel bioactive molecules. With ongoing research exploring new therapeutic targets and computational methods enhancing drug discovery efficiency, this compound is poised to play a significant role in the development of next-generation therapeutics.